2-(ethylthio)-N-(1-(furan-2-yl)propan-2-yl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[1-(furan-2-yl)propan-2-yl]benzamide
• InChI: InChI=1S/C16H19NO2S/c1-3-20-15-9-5-4-8-14(15)16(18)17-12(2)11-13-7-6-10-19-13/h4-10,12H,3,11H2,1-2H3,(H,17,18)
• InChI Key: PLLZBZBRCOPOAT-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC(C)CC2=CC=CO2
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol
• CAS No.: 1219913-60-6

Description

2-(ethylthio)-N-(1-(furan-2-yl)propan-2-yl)benzamide is a useful research compound. Its molecular formula is C16H19NO2S and its molecular weight is 289.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• 2-(Ethylthio)-N-(1-(furan-2-yl)propan-2-yl)benzamide and related compounds have been explored for their synthesis and reactivity properties. For example, a study by Aleksandrov and El’chaninov (2017) explored the synthesis of related compounds through various reactions such as nitration, bromination, formylation, and acylation (Aleksandrov & El’chaninov, 2017).

Photovoltaic Applications

• Phenothiazine derivatives, similar to the compound , have been used in dye-sensitized solar cells. A study by Kim et al. (2011) found that derivatives with furan as a conjugated linker showed improved solar energy-to-electricity conversion efficiency (Kim et al., 2011).

Structural and Spectral Analyses

• Compounds related to this compound have been subject to structural and spectral analyses. Nycz et al. (2011) used techniques like FTIR, UV-Vis, and NMR spectroscopy to characterize similar cathinones (Nycz et al., 2011).

Chemical Synthesis

• The compound is relevant in the context of chemical synthesis. For instance, Maruoka et al. (2001) investigated the synthesis of related compounds using ethyl acetoacetate, demonstrating the compound's potential in the development of novel organic materials (Maruoka et al., 2001).

Enzymatic Polymerization

• This compound may have implications in enzymatic polymerization processes. Research by Jiang et al. (2014) on similar furan-based compounds highlights the potential for using these compounds in developing biobased polyesters (Jiang et al., 2014).

Applications in Organic Chemistry

• The compound is also significant in organic chemistry. For example, Wang and Widenhoefer (2004) demonstrated its use in platinum-catalyzed intermolecular hydroamination reactions (Wang & Widenhoefer, 2004).